Cas no 110-81-6 (Diethyl Disulfide)
Diethyl Disulfide (C₄H₁₀S₂) is an organic sulfur compound characterized by its clear to pale yellow liquid form and distinctive odor. It is primarily used as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and flavors. Its disulfide functional group makes it a valuable reagent for introducing sulfur moieties into molecular structures. The compound exhibits good solubility in organic solvents and moderate thermal stability, facilitating its use in controlled reactions. Diethyl Disulfide is also employed in petroleum refining as a sulfiding agent for catalysts. Proper handling is required due to its flammability and potential irritant properties. Storage under inert conditions is recommended to maintain stability.
Diethyl Disulfide structure
Product Name:Diethyl Disulfide
CAS No:110-81-6
MF:C4H10S2
MW:122.252198696136
MDL:MFCD00009266
CID:35643
PubChem ID:8077
Update Time:2025-06-08
Diethyl Disulfide Chemical and Physical Properties
Names and Identifiers
-
- Diethyl Disulfide
- Ethyl Disulfide
- Diethyldisulfideneat
- (ethyldisulfanyl)ethane
- DETC
- CUPRAL
- (C2H5S)2
- ethyldisulphide
- Diethyldisulfid
- 3,4-DITHIAHEXANE
- DIETHYLDISULFANE
- dlethyldisulfide
-
- MDL： MFCD00009266
- Inchi： 1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3
- InChI Key： CETBSQOFQKLHHZ-UHFFFAOYSA-N
- SMILES： CCSSCC
- BRN： 1098273
Computed Properties
- Exact Mass: 122.02200
- Monoisotopic Mass: 122.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 17.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 50.6A^2
Experimental Properties
- Color/Form: Colorless or yellowish oil with foul smell.
- Density: 0.993 g/mL at 25 °C(lit.)
- Melting Point: 95-98.5 °C(lit.)
- Boiling Point: 151-153 °C(lit.)
- Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c - Refractive Index: n20/D 1.506(lit.)
- Solubility: H2O: passes test
- Water Partition Coefficient: Soluble in water.
- PSA: 50.60000
- LogP: 2.40760
- FEMA: 4093 | DIETHYL DISULFIDE
- Solubility: Slightly soluble in water, easily soluble in ethanol and ether organic solvents.
Diethyl Disulfide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：2
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S26-S39-S37/39-S16-S36
- RTECS：JO1925000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3
- Risk Phrases：R10; R36/37/38
- Packing Group：III
- Safety Term：3
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：−20°C
Diethyl Disulfide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Diethyl Disulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0486-25g |
Diethyl Disulfide |
110-81-6 | 99.0%(GC) | 25g |
￥440.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D944A-25g |
Diethyl Disulfide |
110-81-6 | 99% | 25g |
￥257.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D944A-100g |
Diethyl Disulfide |
110-81-6 | 99% | 100g |
￥500.0 | 2022-05-30 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140646-100g |
Diethyl Disulfide |
110-81-6 | >99.0%(GC) | 100g |
¥480.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140646-25g |
Diethyl Disulfide |
110-81-6 | >99.0%(GC) | 25g |
¥211.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D140646-500g |
Diethyl Disulfide |
110-81-6 | >99.0%(GC) | 500g |
¥1850.90 | 2023-09-03 | |
| BAI LING WEI Technology Co., Ltd. | ASTM-P-0091-19-10X-1mL |
Diethyl disulfide,2000 μg/mL in Toluene |
110-81-6 | 2000 μg/mL in Toluene | 1mL |
¥ 541 | 2021-07-07 | |
| BAI LING WEI Technology Co., Ltd. | 107256-25G |
Diethyl disulfide, 99% |
110-81-6 | 99% | 25G |
￥ 351 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 107256-100G |
Diethyl disulfide, 99% |
110-81-6 | 99% | 100G |
￥ 692 | 2022-04-26 | |
| abcr | AB178909-25 g |
Diethyl disulfide, 99%; . |
110-81-6 | 99% | 25 g |
€74.80 | 2023-07-20 |
Diethyl Disulfide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:110-81-6)Diethyl disulfide
Order Number:LE15643;LE7083
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:110-81-6)
Order Number:SFD1716
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:110-81-6)Diethyl Disulfide
Order Number:sfd21942
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Diethyl Disulfide Related Literature
-
Qingyuan Guo,Xia Li,Jianwei Yu,Haifeng Zhang,Yu Zhang,Min Yang,Ning Lu,Dong Zhang Anal. Methods 2015 7 2458
-
Ali Raza,Huanlu Song,Junaid Raza,Pei Li,Ku Li,Juan Yao Food Funct. 2020 11 8583
-
Kaylan H. McKelvie,Kevin B. Thurbide Anal. Methods 2017 9 1097
-
4. Conformational properties of disulfide bridges. Part 3. An estimation of structural flexibility from a theoretical study of diethyl disulfideCarl Henrik G?rbitz J. Chem. Soc. Perkin Trans. 2 1994 259
-
Xiaohan Hu,Jiemin Liu,Li Wang,Peng Zhao Anal. Methods 2013 5 4436
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Pesticide Chemicals Pesticides Disinfectant
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Pesticide Chemicals Pesticide Intermediates
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